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Introduction

Sodium thiocyanate (NaSCN) presents a promising, less toxic alternative to traditional cyanide-

based gold leaching processes.[1][2][3][4][5][6] With a toxicity approximately 1000 times lower

than that of cyanide, thiocyanate-based lixiviants offer significant environmental and safety

advantages.[1][2][4][5][6] This document provides detailed application notes and protocols for

researchers, scientists, and professionals in drug development and related fields on the use of

sodium thiocyanate for the extraction of gold from ore. The protocols described herein are

based on established research and provide a framework for laboratory-scale gold leaching

experiments.

The fundamental principle of thiocyanate leaching involves the oxidation of gold and its

subsequent complexation with thiocyanate ions in an acidic solution to form a stable gold-

thiocyanate complex, typically Au(SCN)₄⁻.[1] An oxidant, most commonly ferric ions (Fe³⁺), is

essential for the dissolution of gold.

Key Chemical Reactions:

The overall leaching reaction can be summarized as follows:

Gold Oxidation: Au + 3SCN⁻ + Fe³⁺ → Au(SCN)₂⁻ + Fe²⁺

Gold Complexation: Au(SCN)₂⁻ + 2SCN⁻ → Au(SCN)₄⁻
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Data Presentation

The efficiency of gold leaching using sodium thiocyanate is influenced by several key

parameters. The following tables summarize quantitative data from various studies, highlighting

the impact of these parameters on gold recovery.

Table 1: Effect of Reagent Concentration on Gold Recovery

NaSCN (M) Fe³⁺ (M)
Other
Additives

Ore Type
Gold
Recovery
(%)

Reference

0.15 - -
Oxide

Composite
91 [7]

0.15 0.10 -
Oxide

Composite
92 [7]

0.10 - 0.05 M KI
Oxide

Composite
94 [7]

0.10 0.05 0.02 M KI
Oxide

Composite
94 [7]

0.15 - 10 g/L H₂O₂
Oxide

Composite
95 [7]

0.50 0.10 - Oxide Ore 96 [1][2][3][5][6]

0.60

(NH₄SCN)
0.05 Glycine

Oxide

Concentrate
93 [1][2]

0.40 (KSCN) - -
Hard

Arsenopyrite
95 [1][2]

0.78 -

0.13 M

Thiourea,

H₂O₂

Activated

Carbon

Ashes

89 [1]

Table 2: Influence of Process Parameters on Gold Recovery from an Oxide Ore
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Parameter Range Tested
Optimal
Condition

Max. Gold
Recovery (%)

Reference

Initial

Thiocyanate

Concentration

10–500 mM 500 mM 96 [1][2][3][5][6]

Initial Fe³⁺

Concentration
10–500 mM 100 mM 96 [1][2][3][5][6]

Pulp Density (%

w/v)
10–50% 50% 96 [1][2][3][5][6]

pH ~2 2 96 [1][2][3][5][6]

Temperature (°C) 25 25 96 [1][2][3][5][6]

Leaching Time

(h)
24 24 96 [1][2][3][5][6]

Experimental Protocols

This section outlines a detailed methodology for conducting a laboratory-scale gold leaching

experiment using sodium thiocyanate.

Materials:

Gold-bearing ore (crushed and ground to a desired particle size, e.g., -74 µm)

Sodium thiocyanate (NaSCN), reagent grade

Ferric sulfate (Fe₂(SO₄)₃) or Ferric chloride (FeCl₃), reagent grade (as the oxidant)

Sulfuric acid (H₂SO₄), 10% (v/v) solution for pH adjustment

Deionized water

Leaching vessel (e.g., baffled reactor, bottle rolls)

Magnetic stirrer or mechanical agitator
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pH meter

Filtration apparatus (e.g., Buchner funnel, vacuum flask, filter paper)

Analytical equipment for gold quantification (e.g., Atomic Absorption Spectrometry (AAS),

Inductively Coupled Plasma Mass Spectrometry (ICP-MS))

Procedure:

Ore Preparation: The gold ore should be crushed and ground to a fine particle size to ensure

adequate liberation of gold particles. A common target size is below 74 micrometers.[8]

Leaching Solution Preparation:

Prepare a solution of sodium thiocyanate in deionized water at the desired concentration

(e.g., 0.1 M to 0.5 M).

Add the ferric salt (e.g., ferric sulfate) to the thiocyanate solution to achieve the desired

oxidant concentration (e.g., 0.05 M to 0.1 M).

Stir the solution until all solids are dissolved.

pH Adjustment:

Carefully adjust the pH of the leaching solution to the desired acidic range, typically

between 1.5 and 2.5, using a 10% (v/v) sulfuric acid solution.[2][9][10] The optimal pH is

critical for the stability of the thiocyanate and the efficiency of the leaching process.

Leaching Process:

Measure a specific mass of the prepared ore to achieve the desired pulp density (e.g.,

10% to 50% w/v).

Add the ore to the leaching solution in the reaction vessel.

Commence agitation at a constant rate (e.g., 200-300 rpm) to keep the ore particles

suspended in the solution.[2][8]
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Maintain a constant temperature, typically ambient temperature (25 °C), as temperature

has been shown to have a less significant effect on gold dissolution in this process.[1][2][9]

Allow the leaching to proceed for a predetermined duration, typically ranging from 8 to 24

hours.[1][2][8]

Sample Collection and Analysis:

At regular intervals (e.g., 2, 4, 8, 16, 24 hours), collect slurry samples.

Separate the solid and liquid phases by filtration or centrifugation.

Analyze the pregnant leach solution (the liquid phase) for dissolved gold concentration

using an appropriate analytical technique such as AAS or ICP-MS.

The solid residue can be washed with deionized water and dried for further analysis if

required.

Gold Recovery from Pregnant Solution (Optional):

Adsorption: Activated carbon can be used to adsorb the gold-thiocyanate complex from

the pregnant leach solution.[7] The loaded carbon can then be eluted to recover the gold.

Reduction-Precipitation: A reducing agent, such as stabilized sodium borohydride, can be

used to precipitate metallic gold from the acidic thiocyanate solution.[11]

Mandatory Visualizations

Diagram 1: Chemical Pathway of Gold Leaching with Thiocyanate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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